Cas no 28394-52-7 (Benzamide,3,4-dichloro-N-(1-methylethyl)-)

• Product Name: Benzamide,3,4-dichloro-N-(1-methylethyl)-
• CAS No: 28394-52-7
• MF: C₁₀H₁₁Cl₂NO
• MW: 232.106440782547
• CID: 286418
• PubChem ID: 346714
• Update Time: 2025-04-19

Benzamide,3,4-dichloro-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide,3,4-dichloro-N-(1-methylethyl)-
• 3,4-dichloro-N-propan-2-ylbenzamide
• 3,4-Dichlor-benzoesaeure-isopropylamid
• AC1L5RYX
• AC1Q6ZYG
• Benzo[1,3]dioxol-5-ylmethyl-isopropyl-amine
• CTK2F7649
• Isopropyl-piperonyl-amin
• isopropyl-piperonyl-amine
• N-(benzo[1,3]dioxol-5-ylmethyl)propan-2-amine
• N-isopropyl-3,4-(methylenedioxy)benzylamine
• N-Isopropyl-3,4-dichlorbenzamid
• NSC131714
• Oprea1_091698
• Oprea1_486352
• SureCN1099886
• NSC-405012
• SCHEMBL4419910
• 28394-52-7
• NSC405012
• SMSF0005377
• BIM-0006494.P001
• CB08878
• 3,4-dichloro-N-isopropylbenzamide
• 3,4-dichloro-N-(propan-2-yl)benzamide
• DTXSID10951059
• 3,4-Dichloro-N-(propan-2-yl)benzene-1-carboximidic acid
• NCGC00336059-01
• AB01223617-03
• CBMicro_006578
• 5246-07-1
• AKOS000675768

• Inchi： 1S/C10H11Cl2NO/c1-6(2)13-10(14)7-3-4-8(11)9(12)5-7/h3-6H,1-2H3,(H,13,14)
• InChI Key： HRQFVHHYFOMACR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(NC(C)C)=O)Cl

Computed Properties

• Exact Mass: 231.02193
• Monoisotopic Mass: 231.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 43.09
• LogP: 3.52250